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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Synonyms: N-(2-Bromophenyl)cinnamamide; 2'-Bromocinnamanilide CAS Registry Number:

71910-51-5 Molecular Formula: C₁₅H₁₂BrNO Molecular Weight: 302.17 g/mol

Executive Summary
N-(2-Bromophenyl)-3-phenylprop-2-enamide is a lipophilic N-aryl cinnamamide derivative

characterized by the presence of an α,β-unsaturated amide moiety and an ortho-brominated

aromatic ring. It serves as a critical chemical scaffold in medicinal chemistry, specifically in the

development of antimicrobial agents, CNS-active anticonvulsants, and Nrf2 activators for

cytoprotection.

Unlike its para-substituted analogs, the ortho-bromo substituent introduces significant steric

strain, forcing the N-phenyl ring out of planarity with the amide linkage. This "ortho-effect"

modulates metabolic stability and receptor binding kinetics, making it a valuable probe in

Structure-Activity Relationship (SAR) studies targeting the transient receptor potential (TRP)

channels and bacterial efflux pumps.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1269319#bc-rfq
https://www.benchchem.com/product/b1269319/docs?utm_src=pdf-body#technical-profile-n-2-bromophenyl-3-phenylprop-2-enamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
The compound exists predominantly as the (E)-isomer (trans) due to the thermodynamic

stability of the cinnamoyl double bond.

Property Value Note

IUPAC Name
(2E)-N-(2-bromophenyl)-3-

phenylprop-2-enamide
Standard configuration

Melting Point
124–128 °C (Typical range for

class)
Crystalline solid

LogP (Calc) ~4.35 High lipophilicity

H-Bond Donors 1 (Amide NH) Critical for binding

H-Bond Acceptors 1 (Carbonyl O)

Rotatable Bonds 3 Restricted by conjugation

Topological PSA 29.1 Å²
Good BBB permeability

potential

Synthetic Methodologies
To ensure high purity (>98%) for biological screening, the Acyl Chloride Method is the preferred

protocol due to its atom economy and ease of purification. Alternatively, Steglich Coupling is

used when functional group tolerance is required.

Protocol A: Acyl Chloride Condensation (Standard)
Principle: Nucleophilic acyl substitution of cinnamoyl chloride by 2-bromoaniline in the

presence of a weak base to scavenge HCl.

Reagents:

Cinnamoyl chloride (1.0 equiv)
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2-Bromoaniline (1.0 equiv)

Pyridine or Triethylamine (1.2 equiv)

Dichloromethane (DCM) (Solvent, anhydrous)

Step-by-Step Workflow:

Preparation: Dissolve 2-bromoaniline (10 mmol) in anhydrous DCM (20 mL) containing

pyridine (12 mmol) under nitrogen atmosphere.

Addition: Cool the solution to 0°C. Add cinnamoyl chloride (10 mmol) dropwise over 15

minutes to prevent exotherms.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:Ethyl Acetate 3:1).

Quench: Wash the reaction mixture successively with 1N HCl (to remove pyridine), sat.

NaHCO₃, and brine.

Purification: Dry the organic layer over MgSO₄, concentrate in vacuo, and recrystallize from

Ethanol/Water to yield white needles.

Protocol B: Steglich Coupling (Mild)
Principle: Carbodiimide-mediated coupling of cinnamic acid.[1]

Reagents: Cinnamic acid, 2-Bromoaniline, DCC, DMAP (cat.), DCM.

Note: Requires removal of dicyclohexylurea (DCU) byproduct; less ideal for scale-up but

useful for sensitive derivatives.

Visualization: Synthesis Logic Flow

Starting Materials
(Cinnamoyl Chloride + 2-Bromoaniline)

Nucleophilic Attack
(0°C, DCM, Pyridine)

 Mix Tetrahedral Intermediate
(Transient)

 Addition Elimination of Cl⁻
(Formation of Amide Bond)

 -HCl
Crude N-(2-bromophenyl)cinnamamide Recrystallization

(EtOH/H₂O)
 Workup

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12771257/
https://www.benchchem.com/product/b1269319/docs?utm_src=pdf-body-img#technical-profile-n-2-bromophenyl-3-phenylprop-2-enamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Step-wise logic for the Acyl Chloride synthesis pathway.

Spectroscopic Characterization
Verification of the structure requires confirming the trans-alkene geometry and the amide

linkage.

¹H NMR (DMSO-d₆, 400 MHz):

Amide NH: Singlet at δ 9.5–10.0 ppm (Exchangeable with D₂O).

Vinylic Protons: Two doublets at δ 6.8 and 7.6 ppm with a coupling constant

Hz, diagnostic of the (E)-configuration.

Aromatic Region: Multiplets at δ 7.1–7.7 ppm. The 2-bromo substituent causes a

downfield shift of the adjacent H-3 proton and the H-6 proton (ortho to amine).

IR Spectroscopy (KBr):

Amide I (C=O): Strong band at 1660–1670 cm⁻¹.

Amide II (N-H bend): ~1540 cm⁻¹.

N-H Stretch: 3250–3300 cm⁻¹.

Mass Spectrometry (ESI+):

[M+H]⁺: m/z 302.0/304.0 (1:1 isotopic pattern characteristic of Bromine).

Biological Potential & Mechanism of Action[8][9][10]
The pharmacological utility of N-(2-bromophenyl)cinnamamide stems from its dual nature as a

Michael Acceptor and a lipophilic scaffold.

Nrf2 Pathway Activation (Cytoprotection)
Cinnamamides act as electrophiles that react with specific cysteine residues (e.g., Cys151) on

Keap1. This interaction disrupts the Keap1-Nrf2 complex, allowing Nrf2 to translocate to the
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nucleus and upregulate Antioxidant Response Element (ARE) genes (HO-1, NQO1).

Relevance: The α,β-unsaturated ketone is the "warhead." The 2-bromo group modulates the

electrophilicity and lipophilicity, potentially enhancing cell membrane penetration compared

to more polar analogs.

Antimicrobial & Efflux Pump Inhibition
Lipophilic cinnamamides have shown efficacy against S. aureus and M. tuberculosis.

Mechanism: They likely disrupt bacterial membrane integrity or inhibit efflux pumps (NorA),

restoring sensitivity to antibiotics like ciprofloxacin. The bulky bromine atom increases the

partition coefficient (LogP), facilitating accumulation within the lipid bilayer of the bacterial

cell wall.

Structure-Activity Relationship (SAR) Model
The 2-bromo substituent is critical for conformational locking.

Ortho-Effect: The steric bulk prevents the N-phenyl ring from being coplanar with the amide

group. This twisted conformation can improve selectivity by preventing binding to flat,

intercalating targets (like DNA) while favoring hydrophobic pockets in enzymes or receptors.

Visualization: Pharmacophore & SAR Logic
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Click to download full resolution via product page

Figure 2: Pharmacophore dissection highlighting the functional role of the 2-bromo substituent.

Safety & Handling
GHS Classification: Warning.[2][3]

Hazards: H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation).

Storage: Store at 2–8°C, sealed, away from light. The double bond is susceptible to photo-

isomerization (E to Z) upon prolonged UV exposure.

References
BLD Pharm. (n.d.). N-(2-Bromophenyl)cinnamamide Product Specifications. Retrieved from

ChemicalBook. (n.d.). N-(2-BROMOPHENYL)-3-PHENYLPROP-2-ENAMIDE Properties and

CAS 71910-51-5. Retrieved from

Lee, J. H., et al. (2021). N-Phenyl Cinnamamide Derivatives Protect Hepatocytes against

Oxidative Stress by Inducing Cellular Glutathione Synthesis via Nuclear Factor (Erythroid-

Derived 2)-Like 2 Activation.[4] Molecules, 26(4), 1027. Retrieved from

Pospisilova, S., et al. (2020). Synthesis and Spectrum of Biological Activities of Novel N-

arylcinnamamides. Molecules, 25(6), 1332. Retrieved from

PubChem. (n.d.).[2] N-(3-bromophenyl)prop-2-enamide Compound Summary (Analogous

Structure Reference). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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